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Compound of Interest

Compound Name: 1-Bromo-3-chloropropane

Cat. No.: B140262

Essential Safety and Handling Guide for 1-
Bromo-3-chloropropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromo-3-chloropropane (CAS No. 109-70-6) in a laboratory
setting. Adherence to these guidelines is critical for ensuring personnel safety and minimizing
environmental impact.

Understanding the Hazards

1-Bromo-3-chloropropane is a flammable liquid and vapor that is harmful if swallowed and
toxic if inhaled.[1] It is irritating to the eyes, skin, and respiratory system.[2] There is also
evidence suggesting it may be a carcinogen and can cause genetic defects.[2][3][4] The
International Agency for Research on Cancer (IARC) has classified it as possibly carcinogenic
to humans (Group 2B).

Hazard Classifications:
o Flammable Liquid: H226[1]

o Acute Toxicity (Oral): H302 (Harmful if swallowed)[1]
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» Acute Toxicity (Inhalation): H331 (Toxic if inhaled)[1]

o Germ Cell Mutagenicity: H341 (Suspected of causing genetic defects)[4]

e Aquatic Hazard (Chronic): H412 (Harmful to aquatic life with long-lasting effects)[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 1-Bromo-3-chloropropane. The

following table summarizes the required PPE.

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[1][6] Contact
lenses should not be worn as
they can absorb and

concentrate irritants.[2]

Protects against splashes and
vapors that can cause serious

eye irritation or damage.[2][7]

Skin Protection

Chemical-resistant gloves
(e.g., PVC).[2] A full protective
suit or lab coat should be worn
to prevent skin contact.[1][6]
Safety footwear is also

recommended.[2]

Prevents skin contact, which
can cause irritation.[2]
Contaminated clothing should

be removed immediately.[1]

Respiratory Protection

Use only in a well-ventilated
area, preferably under a
chemical fume hood.[3][8] If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges

must be worn.[1][6]

Protects against the inhalation
of toxic vapors, which can
cause respiratory irritation,
dizziness, and other systemic
effects.[1][2]
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Caption: Workflow for safe handling and disposal of 1-Bromo-3-chloropropane.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromo-3-chloropropane.
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Property Value Reference
Molecular Formula C3H6BrCI [3]
Molecular Weight 157.44 g/mol [1]
CAS Number 109-70-6 (8]
Appearance Colorless liquid 9]
Boiling Point 143.3 °C (289.9 °F) [9]
Melting Point -58.9 °C (-74 °F) 9]
Flash Point 57 °C (134.6 °F) [9]
Density 1.597 g/cm3 at 20°C [9]
Vapor Pressure 6.38 mmHg at 25°C 9]
Water Solubility 2,240 mg/L at 25°C [10]
Lower Explosion Limit 3.2% (V) [10]
Upper Explosion Limit 8.6% (V) [10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Bromo-3-
chloropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140262#personal-protective-equipment-for-handling-
1-bromo-3-chloropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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